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Compound of Interest

Compound Name: Metacetamol

Cat. No.: B15613020 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Metacetamol, also known as 3-hydroxyacetanilide, is a non-toxic regioisomer of paracetamol.

While not classified as a hazardous waste by the Resource Conservation and Recovery Act

(RCRA), it is identified as a skin, eye, and respiratory irritant. Therefore, appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn

when handling this compound. Unused or expired Metacetamol should be disposed of

promptly and correctly to avoid accidental exposure and environmental contamination.

Operational and Disposal Plan
The primary disposal route for Metacetamol in a laboratory setting is through a licensed

hazardous waste disposal vendor via incineration. It is crucial to segregate Metacetamol waste

from other waste streams to ensure proper handling.

Key Logistical Considerations:

Waste Classification: Metacetamol is not found on the RCRA P or U lists of hazardous

wastes. However, due to its irritant properties, it should be handled as a chemical waste.

Containerization: Collect Metacetamol waste in a designated, leak-proof container made of

a compatible material such as high-density polyethylene (HDPE). The container should be

clearly labeled as "Metacetamol Waste for Incineration."
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Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal Vendor: Engage a licensed hazardous waste disposal vendor for the transportation

and incineration of the chemical waste.

Data Presentation
Chemical Compatibility of Metacetamol with Container Materials

The selection of an appropriate waste container is crucial to prevent leaks and reactions.

Based on data for the related compound acetamide, the following provides guidance on

material compatibility.
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Material Compatibility Rating Notes

High-Density Polyethylene

(HDPE)
Good to Fair

Minor to moderate effects such

as slight corrosion,

discoloration, softening, or

swelling may occur with

continuous use.

Recommended for short-term

waste accumulation.[1]

Natural Rubber Not Recommended

Degrades and suffers from

surface corrosion upon

exposure. Can lead to

decreased strength, flexibility,

brittleness, and cracking.[2]

Nitrile Rubber Not Recommended
Subject to degradation and

surface corrosion.[2]

Silicone Rubber Not Recommended
Prone to degradation and

surface corrosion.[2]

Fluorosilicone (FVMQ, FSIL) Recommended

Exhibits excellent chemical

resistance to acetamide and is

suitable for long-term contact.

[2]

Experimental Protocols
Specific experimental protocols for the disposal of Metacetamol are not readily available in the

reviewed literature. The recommended disposal method is based on general best practices for

non-hazardous pharmaceutical waste in a laboratory setting. The standard procedure involves

collection, proper labeling, and transfer to a licensed waste management facility for

incineration.

Mandatory Visualization
The following diagram outlines the decision-making and procedural workflow for the proper

disposal of Metacetamol in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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